(R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (3R)-3-(6-bromopyridin-2-yl)sulfanylpyrrolidine-1-carboxylate
• InChI: InChI=1S/C14H19BrN2O2S/c1-14(2,3)19-13(18)17-8-7-10(9-17)20-12-6-4-5-11(15)16-12/h4-6,10H,7-9H2,1-3H3/t10-/m1/s1
• InChI Key: GDQRVZIKLKMRFO-SNVBAGLBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)SC2=NC(=CC=C2)Br
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@H](C1)SC2=NC(=CC=C2)Br
• Molecular Formula: C14H19BrN2O2S
• Molecular Weight: 359.28 g/mol

Description

This compound is a chiral pyrrolidine derivative featuring a tert-butyl ester group at the 1-position and a sulfanyl (thioether) linkage at the 3-position connecting to a 6-bromo-substituted pyridin-2-yl moiety. Its molecular formula is C₁₄H₁₉BrN₂O₂S (calculated), with a molecular weight of ~343.22 g/mol . The (R)-stereochemistry at the pyrrolidine ring and the bromo-pyridine substituent make it a valuable intermediate in medicinal chemistry, particularly for targeting enzymes or receptors requiring chiral recognition .

Biological Activity

(R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a chiral compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound, with the molecular formula C14H19BrN2O2S and a molecular weight of 359.28 g/mol, exhibits unique structural features that may confer various pharmacological properties. This article aims to explore the biological activity of this compound, focusing on its mechanisms of action, research findings, and potential applications.

Property	Value
Molecular Formula	C₁₄H₁₉BrN₂O₂S
Molecular Weight	359.28 g/mol
IUPAC Name	tert-butyl (3S)-3-(6-bromopyridin-2-yl)sulfanylpyrrolidine-1-carboxylate

The biological activity of (R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester can be attributed to several mechanisms:

1. Enzyme Inhibition:
The pyridin-2-ylthio group in the structure may interact with various enzymes, potentially acting as an inhibitor. This interaction can modulate enzyme activity, influencing critical metabolic pathways.

2. Receptor Interaction:
This compound may bind to specific receptors, altering signaling pathways that could lead to therapeutic effects. Such interactions are crucial for its potential use in treating various diseases.

Research Findings

Recent studies have highlighted the biological potential of this compound across various contexts:

Anticancer Activity:
Research indicates that compounds with similar structural features exhibit significant anticancer properties. For instance, derivatives containing pyridine and sulfur moieties have shown promising results against various cancer cell lines, indicating that (R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester may possess similar activities .

Neuroprotective Effects:
Studies have suggested that compounds with sulfur-containing groups can act as acetylcholinesterase (AChE) inhibitors, which are beneficial in treating neurodegenerative diseases like Alzheimer's disease. The potential neuroprotective effects of this compound warrant further investigation .

Anticonvulsant Properties:
The structural characteristics of this compound may also contribute to anticonvulsant activity. Similar pyrrolidine derivatives have been reported to exhibit significant anticonvulsant effects in preclinical models, suggesting that this compound could be explored for such therapeutic applications .

Case Studies

Several case studies have investigated the biological activities of related compounds:

• Inhibition Studies:
  A study demonstrated that similar sulfur-containing compounds exhibited IC50 values in the nanomolar range against cholinesterase enzymes, indicating strong inhibitory potential . This suggests that (R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester could also show significant enzyme inhibition.
• Cytotoxicity Assessments:
  Another study evaluated the cytotoxic effects of pyrrolidine derivatives on cancer cell lines, revealing that certain modifications enhanced their antiproliferative activities. This highlights the importance of structural optimization for improving biological efficacy.

Scientific Research Applications

Medicinal Chemistry

(R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester serves as a crucial building block in the synthesis of pharmaceutical compounds. Its unique structure allows for modifications that can enhance biological activity, making it a candidate for drug development targeting various diseases.

Case Study:
Research into the compound's derivatives has shown potential in inhibiting specific enzymes linked to cancer progression, suggesting its utility in developing anticancer therapies.

Organic Synthesis

This compound is utilized as an intermediate in the synthesis of more complex organic molecules. Its ability to undergo various chemical reactions—including oxidation, reduction, and substitution—makes it versatile in synthetic chemistry.

Synthesis Pathways:

• Oxidation: Can yield sulfoxides or sulfones.
• Reduction: Can produce thiols.
• Substitution Reactions: The tert-butyl ester can be replaced with other functional groups under appropriate conditions.

Biological Studies

The compound has been studied for its interactions with biological systems, particularly regarding enzyme inhibition and receptor binding. Such interactions are critical for understanding metabolic pathways and developing therapeutic agents.

Biological Activity:
The pyridin-2-ylthio group enhances the compound's ability to interact with enzymes, potentially leading to modulation of metabolic processes.

Research Findings

Recent studies have highlighted the compound's biological potential:

Study Focus	Findings
Enzyme Inhibition	Demonstrated inhibition of specific metabolic enzymes linked to disease states .
Receptor Interaction	Evidence of binding to receptors involved in signaling pathways, influencing cellular responses .

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

Structural Variations and Substituent Effects

The following table summarizes key structural differences and similarities with related compounds:

Compound Name	Substituents on Pyridine	Linker Group	Molecular Formula	Key Features	Reference ID
(R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	6-Bromo	Sulfanyl (S)	C₁₄H₁₉BrN₂O₂S	Chiral center, sulfur linkage enhances lipophilicity
tert-Butyl 3-((6-chloro-5-iodopyridin-3-yloxy)methyl)pyrrolidine-1-carboxylate	6-Chloro, 5-Iodo	Oxymethyl (O)	C₁₆H₂₁ClIN₂O₃	Halogen diversity (Cl, I), oxygen linker may reduce metabolic stability
tert-Butyl (6-bromo-2-chloropyridin-3-yl)methylcarbamate	6-Bromo, 2-Chloro	Methylcarbamate	C₁₁H₁₄BrClN₂O₂	Dual halogen substitution, carbamate group alters solubility
(R)-3-(6-Bromo-pyridin-2-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester	6-Bromo	Oxy (O)	C₁₄H₁₉BrN₂O₃	Oxygen vs. sulfur linker: impacts hydrogen bonding and reactivity
5-Bromo-2-((3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)methyl)-3-methoxypyridine	5-Bromo, 3-Methoxy	Silyl ether	C₂₀H₃₃BrN₂O₂Si	Bulky silyl group enhances steric hindrance, methoxy improves solubility

Key Observations:

• Halogen Substitution : Bromine at the 6-position is common in these analogs. Compounds with dual halogens (e.g., 6-bromo-2-chloro in ) may exhibit enhanced electrophilicity for nucleophilic substitution reactions.
• Linker Groups: Sulfanyl (S) vs. oxy (O) linkers influence electronic properties.
• Stereochemistry : The (R)-configuration in the target compound is critical for enantioselective interactions, as seen in other chiral pyrrolidine derivatives used in enzyme inhibition .

Preparation Methods

Chiral Resolution of Pyrrolidine-3-ol

The enantioselective synthesis begins with (R)-pyrrolidin-3-ol, a chiral secondary alcohol. Industrial-scale resolution methods often employ enzymatic kinetic resolution or asymmetric hydrogenation of pyrrolidinone precursors. For laboratory-scale synthesis, chiral auxiliary-mediated approaches using Evans oxazolidinones or Corey lactams are prevalent.

tert-Butoxycarbonyl (Boc) Protection

The free amine of (R)-pyrrolidin-3-ol is protected using di-tert-butyl dicarbonate (Boc₂O) under basic conditions:

Reaction Conditions

• Reagents : Boc₂O (1.2 equiv), 4-dimethylaminopyridine (DMAP, 0.1 equiv)

• Solvent : Dichloromethane (DCM), 0°C to room temperature

• Yield : 85–90%

The Boc group enhances solubility in organic solvents and prevents undesired side reactions during subsequent steps.

Step	Reagents/Conditions	Yield
1	TsCl (1.1 equiv), pyridine, 0°C	95%
2	KSAc (2.0 equiv), DMF, 60°C	80%
3	NaOH (2.0 equiv), MeOH, rt	90%

Coupling with 6-Bromo-2-mercaptopyridine

Regioselective Sulfur-Aryl Bond Formation

The pyrrolidine-thiol undergoes nucleophilic aromatic substitution (SNAr) with 2,6-dibromopyridine:

Reaction Conditions

• Reagents : 2,6-Dibromopyridine (1.05 equiv), NaH (1.2 equiv)

• Solvent : THF, 0°C to room temperature

• Yield : 60–65%

The reaction selectively substitutes the bromine at the 2-position, leaving the 6-bromo group intact. Kinetic control ensures monofunctionalization, as the electron-withdrawing pyridine nitrogen activates the 2-position for nucleophilic attack.

Optimization of Reaction Parameters

• Base Screening : NaH outperforms K₂CO₃ or Et₃N in polar aprotic solvents.

• Solvent Effects : THF > DMF > DMSO (higher yields in less polar media).

• Temperature : Prolonged heating (>40°C) leads to di-substitution byproducts.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (500 MHz, CDCl₃) : δ 1.42 (s, 9H, Boc CH₃), 3.40–3.55 (m, 4H, pyrrolidine H), 4.15 (q, J = 6.5 Hz, 1H, C3-H), 7.45 (d, J = 8.0 Hz, 1H, pyridine H), 7.82 (t, J = 7.5 Hz, 1H, pyridine H), 8.25 (d, J = 8.0 Hz, 1H, pyridine H).

• HRMS (ESI+) : m/z calculated for C₁₄H₁₉BrN₂O₂S [M+H]⁺: 358.03, found: 358.02.

Chiral Purity Assessment

Chiral HPLC (Daicel OD-H column, hexane:iPrOH 90:10) confirmed >98% enantiomeric excess (ee), consistent with the retention of configuration during thiolation.

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations
Mitsunobu Thiolation	High stereoretention	Requires stoichiometric DEAD
Tosylation/Displacement	Scalable, mild conditions	Multi-step, lower atom economy

Scalability and Industrial Considerations

Pilot-scale batches (100 g) achieved 58% overall yield using the tosylation pathway. Critical process parameters include strict temperature control during SNAr (-10°C to 0°C) and inert atmosphere maintenance to prevent thiol oxidation .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for preparing (R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester, and how can reaction conditions be optimized?

• Methodology : The compound can be synthesized via nucleophilic substitution or coupling reactions. For example, tert-butyl esters are often synthesized using DMAP (4-dimethylaminopyridine) and triethylamine in dichloromethane at 0–20°C to activate the carboxyl group. The bromopyridine moiety may undergo Suzuki-Miyaura coupling or SNAr reactions. Optimization involves adjusting stoichiometry, temperature, and catalyst loading. Purification typically employs column chromatography with gradients of ethyl acetate/hexane .
• Key Parameters : Monitor reaction progress via TLC or HPLC. Use anhydrous conditions to avoid hydrolysis of the tert-butyl ester.

Q. Which spectroscopic techniques are most effective for characterizing this compound, and what spectral markers should researchers prioritize?

• Methodology :

• NMR : Focus on the tert-butyl group (singlet at ~1.4 ppm in $^1$H NMR) and the pyrrolidine ring protons (δ 3.0–4.0 ppm). The bromopyridine moiety shows characteristic aromatic splitting patterns.
• MS : Confirm molecular weight using ESI-MS or HRMS, targeting the [M+H]$^+$ ion.
• IR : Look for C=O stretching (~1700 cm$^{-1}$) and C-Br vibrations (~600 cm$^{-1}$) .

Q. What safety precautions are critical when handling this compound in the lab?

• Guidelines : Use PPE (gloves, goggles, lab coat) to avoid skin/eye contact. Work in a fume hood due to potential respiratory irritation. Store at 2–8°C under inert gas (e.g., argon) to prevent tert-butyl ester degradation. Dispose of waste via halogenated solvent protocols .

Advanced Research Questions

Q. How can researchers resolve contradictions in catalytic activity data when using this compound in cross-coupling reactions?

• Methodology : Contradictions may arise from ligand-metal coordination variability. Perform controlled experiments with standardized Pd catalysts (e.g., Pd(PPh$_3$)$_4$ vs. PdCl$_2$(dppf)). Use kinetic studies (e.g., variable-temperature NMR) to assess intermediate stability. Compare yields under inert vs. aerobic conditions to rule out oxidation side reactions .

Q. What strategies mitigate impurities during large-scale synthesis, particularly from tert-butyl ester hydrolysis?

• Methodology :

• Condition Screening : Test acid scavengers (e.g., molecular sieves) in anhydrous solvents.
• Purification : Employ preparative HPLC with a C18 column and 0.1% TFA in acetonitrile/water to separate hydrolyzed byproducts.
• Stability Assays : Conduct accelerated degradation studies at 40°C/75% RH to identify degradation pathways .

Q. How does the stereochemistry of the pyrrolidine ring influence reactivity in organometallic applications?

• Methodology : Synthesize both (R)- and (S)-enantiomers and compare their coordination behavior via X-ray crystallography or DFT calculations. Test catalytic efficiency in asymmetric reactions (e.g., enantioselective alkylation) to correlate configuration with enantiomeric excess (ee) .

Q. What computational approaches predict the compound’s behavior in supramolecular assemblies or enzyme binding studies?

• Methodology :

• Docking Simulations : Use software like AutoDock Vina to model interactions with biological targets (e.g., kinases). Prioritize the bromopyridine group as a halogen-bond donor.
• MD Simulations : Analyze tert-butyl ester flexibility in solvent (e.g., DMSO) to assess conformational stability .